(2-Fluoro-4,5-dihydroxy-phenyl)-morpholin-4-yl-methanone

• Molecular Formula: C11H12FNO4
• Molecular Weight: 241.22 g/mol
• IUPAC Name: (2-fluoro-4,5-dihydroxyphenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C11H12FNO4/c12-8-6-10(15)9(14)5-7(8)11(16)13-1-3-17-4-2-13/h5-6,14-15H,1-4H2
• InChI Key: CNPVBFDTUAHWOU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=C(C=C2F)O)O

Description

(2-Fluoro-4,5-dihydroxy-phenyl)-morpholin-4-yl-methanone is a useful research compound. Its molecular formula is C11H12FNO4 and its molecular weight is 241.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (ice-bath) solution of (6-fluoro-2,2-diphenyl-benzo[1,3]dioxol-5-yl)-morpholin-4-yl-methanone (5.70 g, 14.06 mMol) in trifluoroacetic acid (60 ml) was added triethylsilane (2.1 eq, 4.7 ml) over 10 min. The mixture was stirred 20 min at 0° C. and 4 h at room temperature. The volatiles were removed under reduced pressure and the residue purified by column chromatography on silica gel (2:1 ethyl acetate/heptane-ethyl acetate-10:1 ethyl acetate/methanol) to afford (2-fluoro-4,5-dihydroxy-phenyl)-morpholin-4-yl-methanone as liht brown solid (3.19 g, 94%).